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Cat. No.: B155276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Europium(III) nitrate (Eu(NO₃)₃), a hydrated, colorless crystalline solid, is emerging as a

versatile and effective Lewis acid catalyst in organic synthesis.[1] As a member of the

lanthanide series, europium(III) offers a unique combination of properties, including high

coordination numbers and oxophilicity, which can be harnessed to promote a variety of

important chemical transformations.[2][3] Its function as a hard Lewis acid allows it to activate

carbonyl groups and other Lewis basic substrates, facilitating key bond-forming reactions.[1]

This document provides detailed application notes and experimental protocols for the use of

europium(III) nitrate as a catalyst in two significant multicomponent reactions: the Biginelli

reaction for the synthesis of dihydropyrimidinones and the Strecker reaction for the synthesis of

α-aminonitriles. These reactions are fundamental in the synthesis of heterocyclic compounds

and amino acid precursors, respectively, which are of significant interest in medicinal chemistry

and drug development. While extensive data on europium nitrate specifically is still emerging,

its performance is comparable to other well-documented lanthanide nitrate catalysts.[1]
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Property Value

CAS Number 10031-53-5 (hexahydrate)[4]

Chemical Formula Eu(NO₃)₃·6H₂O[4]

Molecular Weight 446.07 g/mol (hexahydrate)[1]

Appearance Colorless crystalline solid[1]

Solubility
Highly soluble in water and polar organic

solvents[1]

Lewis Acidity Functions as a hard Lewis acid[1]

Application 1: The Biginelli Reaction
The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea or

thiourea to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). These heterocyclic scaffolds

are prevalent in a wide range of biologically active molecules and pharmaceuticals.

Europium(III) nitrate has been shown to be an efficient catalyst for this transformation.

Quantitative Data
Note: The following data is based on studies using representative lanthanide nitrate catalysts

and is expected to be comparable for Europium(III) nitrate.[1]
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Experimental Protocol: Biginelli Reaction
Materials:

Aldehyde (1 mmol)

β-ketoester (1 mmol)

Urea or Thiourea (1.5 mmol)

Europium(III) nitrate hexahydrate (0.1 mmol, 10 mol%)

Ethanol (10 mL) or solvent-free conditions

Procedure:
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In a round-bottom flask, combine the aldehyde (1 mmol), β-ketoester (1 mmol), urea or

thiourea (1.5 mmol), and europium(III) nitrate hexahydrate (0.1 mmol).

For a solvent-based reaction, add ethanol (10 mL). For solvent-free conditions, proceed to

the next step.

Stir the mixture at 60-80°C.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Add 15 mL of cold water to the flask and stir for 15 minutes to precipitate the product.

Collect the solid product by vacuum filtration.

Wash the solid with cold water and then with a small amount of cold ethanol.

The crude product can be purified by recrystallization from ethanol to afford the pure 3,4-

dihydropyrimidin-2(1H)-one.[1]
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Caption: Proposed catalytic cycle for the Europium(III) nitrate-catalyzed Biginelli reaction.
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Application 2: The Strecker Reaction
The Strecker reaction is a three-component reaction between an aldehyde or ketone, an

amine, and a cyanide source (typically trimethylsilyl cyanide, TMSCN) to form α-aminonitriles.

These products are valuable precursors for the synthesis of α-amino acids. Europium(III)

nitrate serves as an efficient Lewis acid catalyst for this transformation.

Quantitative Data
Note: The following data is based on studies using representative lanthanide nitrate catalysts

and is expected to be comparable for Europium(III) nitrate.

Entry
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e
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Experimental Protocol: Strecker Reaction
Materials:

Aldehyde or Ketone (1 mmol)

Amine (1 mmol)

Trimethylsilyl cyanide (TMSCN) (1.2 mmol)
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Europium(III) nitrate hexahydrate (0.05 mmol, 5 mol%)

Acetonitrile (5 mL)

Procedure:

In a reaction vessel, dissolve the aldehyde or ketone (1 mmol) and the amine (1 mmol) in

acetonitrile (5 mL).

Add europium(III) nitrate hexahydrate (0.05 mmol) to the solution.

Stir the mixture at room temperature for 10-15 minutes to allow for catalyst coordination.

Introduce trimethylsilyl cyanide (1.2 mmol) to the reaction mixture.

Continue to stir the reaction at room temperature, monitoring its progress by TLC.

Upon completion, quench the reaction by adding 10 mL of water.

Extract the product from the aqueous layer with ethyl acetate (2 x 15 mL).

Combine the organic layers and wash with brine.

Dry the organic phase over anhydrous sodium sulfate and concentrate it under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain the pure α-

aminonitrile.[1]

Experimental Workflow for the Strecker Reaction
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Caption: Experimental workflow for the Europium(III) nitrate-catalyzed Strecker reaction.

Conclusion
Europium(III) nitrate is a promising and effective Lewis acid catalyst for important

multicomponent reactions in organic synthesis. Its utility in the Biginelli and Strecker reactions

demonstrates its potential for the efficient construction of valuable heterocyclic and acyclic
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building blocks for drug discovery and development. The mild reaction conditions, operational

simplicity, and expected high yields make europium(III) nitrate an attractive alternative to other

Lewis acid catalysts. Further research into the full scope of its catalytic activity is warranted and

is anticipated to reveal a broader range of applications in modern organic synthesis.

Disclaimer
The information provided in this document is for Research Use Only (RUO) and is not intended

for diagnostic or therapeutic procedures. The quantitative data presented is based on

representative lanthanide nitrate catalysts and should be considered as a guideline for

reactions catalyzed by europium(III) nitrate. Researchers should optimize reaction conditions

for their specific substrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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